(4-Chlorophenyl)(2-{[(4-methoxybenzyl)sulfanyl]methyl}phenyl)dioxo-lambda~6~-sulfane

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-2-[(4-methoxyphenyl)methylsulfanylmethyl]benzene
• InChI: InChI=1S/C21H19ClO3S2/c1-25-19-10-6-16(7-11-19)14-26-15-17-4-2-3-5-21(17)27(23,24)20-12-8-18(22)9-13-20/h2-13H,14-15H2,1H3
• InChI Key: UBJZMTLEICZBHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSCC2=CC=CC=C2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClO3S2
• Molecular Weight: 419.0 g/mol
• CAS No.: 337923-93-0

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the available resources. These properties are often determined experimentally.

Scientific Research Applications

Chemiluminescence Applications

Sulfanyl-substituted bicyclic dioxetanes, similar in structural complexity to the compound , have been synthesized and studied for their base-induced chemiluminescence. These compounds show potential for applications in bioimaging and sensors due to their ability to emit light upon decomposition (Watanabe et al., 2010).

Pharmaceutical Synthesis

Compounds with sulfur-containing functional groups are often used as intermediates in the synthesis of pharmaceuticals. For instance, the oxidation of methoxy substituted benzyl phenyl sulfides has been studied to distinguish between different types of oxidants, providing insights into drug synthesis mechanisms (Lai et al., 2002).

Materials Science

Transparent aromatic polyimides derived from thiophenyl-substituted benzidines, which include sulfur in their backbone, have been synthesized. These materials exhibit high refractive indices and small birefringences, making them suitable for optoelectronic applications (Tapaswi et al., 2015).

Organic Synthesis Methodologies

The photoinduced one-electron oxidation of benzyl methyl sulfides has been studied, highlighting the formation of thionium ion intermediates. These findings contribute to the development of new synthetic pathways in organic chemistry, particularly in the synthesis of complex molecules (Bettoni et al., 2015).